N-(1-chloroethyl)-succinimide
Cat. No. B8734697
M. Wt: 161.58 g/mol
InChI Key: VXJJFIUCQHAHGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04254273
Procedure details
N-vinylsuccinimide, 50.0 g (0.40 mole) is dissolved in 100 ml carbon tetrachloride, 5.20 g (0.020 mole) of stannic chloride is added and the mixture is stirred while saturating with hydrogen chloride gas for 6 hours at 20°-30° C. After 24 hours, the mixture is resaturated with hydrogen chloride gas for 1.5 hours. At the end of 48 hours, the solution is decanted and the gummy residue is washed with ten 100 ml portions of carbon tetrachloride. The combined extracts are slurried with 10 g of diatomaceous earth, filtered and the filtrate is concentrated under reduced pressure to approximately 400 ml. The N-(1-chloroethyl)-succinimide is filtered and dried at 20°-30° C. under reduced pressure to yield 38.4 g (59%) of white solid melting at 83.5°-84.5° C.
[Compound]
Name
stannic chloride
Quantity
5.2 g
Type
reactant
Reaction Step Two
Name
Yield
59%
Identifiers
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REACTION_CXSMILES
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[CH:1]([N:3]1[C:7](=[O:8])[CH2:6][CH2:5][C:4]1=[O:9])=[CH2:2].C(Cl)(Cl)(Cl)[Cl:11]>>[Cl:11][CH:1]([N:3]1[C:7](=[O:8])[CH2:6][CH2:5][C:4]1=[O:9])[CH3:2]
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
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C(=C)N1C(CCC1=O)=O
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
reactant
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|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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Step Two
[Compound]
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Name
|
stannic chloride
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Quantity
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5.2 g
|
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Type
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reactant
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Smiles
|
|
Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
the mixture is stirred
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
while saturating with hydrogen chloride gas for 6 hours at 20°-30° C
|
|
Duration
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6 h
|
WAIT
|
Type
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WAIT
|
|
Details
|
the mixture is resaturated with hydrogen chloride gas for 1.5 hours
|
|
Duration
|
1.5 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
At the end of 48 hours, the solution is decanted
|
|
Duration
|
48 h
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WASH
|
Type
|
WASH
|
|
Details
|
the gummy residue is washed with ten 100 ml portions of carbon tetrachloride
|
FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate is concentrated under reduced pressure to approximately 400 ml
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The N-(1-chloroethyl)-succinimide is filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried at 20°-30° C. under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC(C)N1C(CCC1=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 38.4 g | |
| YIELD: PERCENTYIELD | 59% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
